Cas no 1443354-22-0 (Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate)

Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate structure
1443354-22-0 structure
Product Name:Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate
CAS No:1443354-22-0
MF:C12H14O3S
MW:238.302762508392
CID:5707632
PubChem ID:91656583
Update Time:2023-10-31

Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl2-((2,4-dimethylphenyl)thio)-2-oxoacetate
    • Ethyl 2-(2,4-dimethylphenyl)sulfanyl-2-oxo-acetate
    • 1443354-22-0
    • Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate
    • Acetic acid, 2-[(2,4-dimethylphenyl)thio]-2-oxo-, ethyl ester
    • MDL: MFCD15145749
    • Inchi: 1S/C12H14O3S/c1-4-15-11(13)12(14)16-10-6-5-8(2)7-9(10)3/h5-7H,4H2,1-3H3
    • InChI Key: OZJFANRODWVQIK-UHFFFAOYSA-N
    • SMILES: S(C(C(=O)OCC)=O)C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 238.06636548g/mol
  • Monoisotopic Mass: 238.06636548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 68.7Ų

Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
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Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate
1443354-22-0 97%
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$437 2024-07-23
Crysdot LLC
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Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate
1443354-22-0 97%
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Crysdot LLC
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Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate
1443354-22-0 97%
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$1882 2024-07-23
Crysdot LLC
CD12141822-25g
Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate
1443354-22-0 97%
25g
$3393 2024-07-23

Ethyl 2-((2,4-dimethylphenyl)thio)-2-oxoacetate Related Literature

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